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Compound of Interest

Compound Name: Dinitrostilbenedisulfonic acid

Cat. No.: B089499

This technical guide provides a comprehensive overview of 4,4'-Dinitrostilbene-2,2'-disulfonic
acid, a key intermediate in the synthesis of fluorescent whitening agents and azo dyes. The
content is tailored for researchers, scientists, and professionals in drug development and
chemical synthesis, offering detailed information on its structure, properties, synthesis, and
analysis.

Chemical Structure and Properties

4,4'-Dinitrostilbene-2,2'-disulfonic acid, often abbreviated as DNSDA or DNDS, is an organic
compound with the chemical formula C1aH10N2010S2.[1] Its structure is characterized by a
central stilbene backbone (a diarylethene) with two nitro groups and two sulfonic acid groups
substituted on the phenyl rings. The IUPAC name for this compound is 5-nitro-2-[(E)-2-(4-nitro-
2-sulfophenyl)ethenyl]benzenesulfonic acid.[1] It is typically produced and used as its disodium
salt, Disodium 4,4'-dinitrostilbene-2,2'-disulfonate.[2]

Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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